1,3-Bis(4-methylphenyl)naphtho[2,3-C]thiophene

• CAS No.: 643768-08-5
• Molecular Formula: C26H20S
• Molecular Weight: 364.5 g/mol
• IUPAC Name: 1,3-bis(4-methylphenyl)benzo[f][2]benzothiole
• InChI: InChI=1S/C26H20S/c1-17-7-11-19(12-8-17)25-23-15-21-5-3-4-6-22(21)16-24(23)26(27-25)20-13-9-18(2)10-14-20/h3-16H,1-2H3
• InChI Key: XDBMDAIUTLPHJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C3C=C4C=CC=CC4=CC3=C(S2)C5=CC=C(C=C5)C

Description

1,3-Bis(4-methylphenyl)naphtho[2,3-C]thiophene is a complex organic compound that belongs to the class of naphtho[2,3-C]thiophene derivatives. These compounds are known for their unique structural properties and potential applications in various fields, including materials science and organic electronics. The presence of the naphtho[2,3-C]thiophene core, along with the 4-methylphenyl groups, imparts specific electronic and photophysical properties to the compound.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,3-Bis(4-methylphenyl)naphtho[2,3-C]thiophene typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the Naphtho[2,3-C]thiophene Core: This step involves the cyclization of appropriate precursors to form the naphtho[2,3-C]thiophene core.

Introduction of 4-Methylphenyl Groups:

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on scalability, yield, and cost-effectiveness. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

1,3-Bis(4-methylphenyl)naphtho[2,3-C]thiophene can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones, depending on the reaction conditions and oxidizing agents used.

Reduction: Reduction reactions can convert the compound into its reduced forms, such as dihydro derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups into the compound.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like halogens, alkyl halides, and organometallic compounds are used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups, leading to a wide range of derivatives .

Scientific Research Applications

1,3-Bis(4-methylphenyl)naphtho[2,3-C]thiophene has several scientific research applications, including:

Organic Electronics: The compound is used in the development of organic semiconductors, organic light-emitting diodes (OLEDs), and organic field-effect transistors (OFETs) due to its unique electronic properties.

Photovoltaics: It is employed in the design of photoactive materials for polymer solar cells (PSCs), enhancing power conversion efficiency (PCE) through optimized molecular design.

Materials Science: The compound’s structural properties make it suitable for use in advanced materials with specific mechanical and electronic characteristics.

Mechanism of Action

The mechanism of action of 1,3-Bis(4-methylphenyl)naphtho[2,3-C]thiophene involves its interaction with molecular targets and pathways related to its electronic properties. The compound’s conjugated system allows for efficient charge transport and light absorption, making it effective in applications such as photovoltaics and organic electronics . The presence of the naphtho[2,3-C]thiophene core and 4-methylphenyl groups contributes to its unique electronic behavior, facilitating its role in various technological applications .

Comparison with Similar Compounds

Similar Compounds

Naphtho[2,3-C]thiophene-4,9-dione: A related compound with similar structural features but different functional groups.

• Naphtho[2,1-b:3,4-b′]bisthieno 3,2-bbenzothiophene : Another compound with a naphtho[2,3-C]thiophene core, used in organic electronics .

Uniqueness

1,3-Bis(4-methylphenyl)naphtho[2,3-C]thiophene stands out due to the presence of 4-methylphenyl groups, which impart specific electronic and photophysical properties. This makes it particularly suitable for applications in organic electronics and photovoltaics, where precise control over electronic properties is crucial .